Sulfo-Cyanine5 NHS ester

• Molecular Formula: C36H41KN3O10S2
• Molecular Weight: 779.0 g/mol
• InChI: InChI=1S/C36H41N3O10S2.K/c1-35(2)26-22-24(50(43,44)45)15-17-28(26)37(5)30(35)12-8-6-9-13-31-36(3,4)27-23-25(51(46,47)48)16-18-29(27)38(31)21-11-7-10-14-34(42)49-39-32(40)19-20-33(39)41;/h6,8-9,12-13,15-18,22-23H,7,10-11,14,19-21H2,1-5H3,(H-,43,44,45,46,47,48)
• InChIKey: JYVPRYQVEFJDAP-UHFFFAOYSA-N

Sulfo-Cyanine5 NHS Ester Product Profile

Sulfo-Cyanine5 NHS ester (CAS 2230212-27-6; also listed as 146368-14-1 for the N-Ethyl variant) is a water-soluble, sulfonated far-red cyanine fluorophore bearing an amine-reactive N-hydroxysuccinimidyl (NHS) ester group . It belongs to the Cy5-class fluorophore family, exhibiting excitation/emission maxima at approximately 646–651 nm / 662–670 nm, making it compatible with standard 633 nm and 647 nm laser lines on confocal microscopes, flow cytometers, and fluorescence plate readers . The sulfonate groups confer high aqueous solubility, eliminating the need for organic co-solvents during biomolecule conjugation — a critical differentiator from its non-sulfonated Cy5 NHS ester analog, which exhibits very poor water solubility (~0.19 mM) and requires DMF or DMSO as a co-solvent [1]. As a Cy5 analog, it serves as a direct replacement for Cy5®, Alexa Fluor® 647, and DyLight™ 649 in most labeling applications .

✓ Aqueous-soluble NHS ester for co-solvent-free bioconjugation

✓ Far-red emission (646/662 nm) compatible with 633/647 nm lasers

✓ Sulfonate groups may reduce dye-dye aggregation at higher labeling densities

✓ Suitable for solvent-sensitive protein targets and aqueous workflow protocols

• [1] Shanghai Haojia Chemical Technology Co. (shiji.cnreagent.com). Cyanine5 NHS Ester Product Page. Solubility: very poorly soluble in water (0.19 mM = 127 mg/L), good in polar (DMSO, DMF) and chlorinated (DCM, chloroform) organic solvents. Available at: http://shiji.cnreagent.com/s/sv292539.html (accessed 2026). View Source

Sulfo-Cyanine5 vs. Cy5 NHS Ester: Substitution Risk

Although Sulfo-Cyanine5 NHS ester and Cy5 NHS ester share a nearly identical cyanine chromophore core and produce spectrally equivalent conjugates, their divergent physicochemical properties make them non-interchangeable in aqueous labeling protocols [1]. Non-sulfonated Cy5 NHS ester requires organic co-solvents (DMF or DMSO) to achieve sufficient solubility for conjugation, which can denature sensitive proteins, promote aggregation, and reduce labeling efficiency [1][2]. In contrast, the sulfonated Sulfo-Cyanine5 NHS ester dissolves readily in purely aqueous buffers, enabling labeling under native conditions . Furthermore, sulfonation mitigates a well-documented problem with Cy5-class dyes: dye-dye aggregation and self-quenching at higher degrees of labeling (DOL) [3]. The quantitative evidence below demonstrates that these differences translate into measurable advantages in labeling efficiency, conjugate brightness, and nanoparticle stability — meaning that substituting Sulfo-Cyanine5 NHS ester with non-sulfonated Cy5 NHS ester is not a functionally equivalent choice for aqueous-phase bioconjugation workflows [2][3].

Organic co-solvent requirement Non-sulfonated Cy5 NHS ester needs DMF or DMSO for solubility, which may denature sensitive proteins. Sulfo-Cyanine5 NHS ester dissolves in purely aqueous buffers, supporting native protein conformation.

Dye aggregation and self-quenching Non-sulfonated Cy5 is associated with higher dye-dye aggregation at elevated labeling densities, reducing effective brightness. The sulfonate groups in Sulfo-Cyanine5 provide electrostatic repulsion that may mitigate this effect.

Workflow transferability Protocols optimized for Sulfo-Cyanine5 NHS ester (aqueous-only conjugation) may not transfer directly to non-sulfonated Cy5 due to the required co-solvent introduction and risk of protein precipitation.

• [1] Antibodies.com. Sulfo-Cyanine 5 NHS Ester (A270297). 'Water soluble Cyanine 5 succinimidyl ester... for the labeling of various amine-containing molecules in aqueous phase without use of any organic co-solvent. This product is therefore particularly useful for the labeling of proteins which denature in the presence of organic co-solvents.' Available at: https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-nhs-ester-a270297 (accessed 2026). View Source
• [2] Shanghai Haojia Chemical Technology Co. Cyanine5 NHS Ester Product Page — recommends sulfo-Cyanine 5 NHS ester as a water-soluble alternative for 'easily degradable proteins, when the use of DMF or DMSO is undesirable.' Available at: http://shiji.cnreagent.com/s/sv292539.html (accessed 2026). View Source
• [3] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. doi:10.1177/002215540305101214. View Source

Quantitative Evidence vs. Analogs

Aqueous Solubility vs. Non-Sulfonated Cy5

Sulfo-Cyanine5 NHS ester is freely soluble in water and aqueous buffers at working concentrations used for biomolecule labeling, enabling conjugation in purely aqueous media without any organic co-solvent [1]. In direct contrast, the non-sulfonated Cyanine5 NHS ester (analog to Cy5® NHS ester) is very poorly water-soluble, with a measured solubility limit of only 0.19 mM (~127 mg/L) in water, necessitating the use of polar organic solvents (DMF, DMSO, DCM, or chloroform) to achieve effective conjugation conditions [2]. This solubility differential — from 'very poorly soluble' to 'very good in water' — represents an estimated >130-fold improvement and is the single most impactful manufacturing advantage of the sulfonated form [2].

Aqueous Solubility

Head-to-head

Sulfo-Cyanine5: very good in water; Cy5: 0.19 mM (very poor). Estimated >130-fold improvement.

Supports co-solvent-free conjugation for solvent-sensitive targets.

Vendor QC data; solubility measured in water vs. organic solvents.

Evidence Dimension	Aqueous solubility (qualitative vendor assessment & quantitative measurement)
Target Compound Data	Sulfo-Cyanine5 NHS ester: 'very good in water, good in DMF and DMSO' (Lumiprobe) ; '≥51.3 mg/mL in H₂O' for sulfo-Cyanine5 free acid form
Comparator Or Baseline	Cyanine5 NHS ester (non-sulfonated): 'very poorly soluble in water (0.19 mM = 127 mg/L), good in polar (DMSO, DMF) and chlorinated (DCM, chloroform) organic solvents' [2]
Quantified Difference	Sulfo-Cyanine5 NHS ester eliminates the need for any organic co-solvent entirely; Cyanine5 NHS ester has a measured aqueous solubility of only 0.19 mM (127 mg/L) [2]
Conditions	Ambient temperature; solubility assessed in pure water and common organic solvents; vendor QC specifications (NMR 1H, HPLC-MS, ≥95% purity)

Why This Matters

The ability to label proteins, antibodies, and other biomolecules in 100% aqueous buffer without organic co-solvent prevents denaturation of solvent-sensitive targets (e.g., membrane proteins, low-solubility proteins) and eliminates co-solvent removal steps, reducing workflow time and preserving biomolecule integrity [1].

• [1] Antibodies.com. Sulfo-Cyanine 5 NHS Ester (A270297). '...labeling of various amine-containing molecules in aqueous phase without use of any organic co-solvent. This product is therefore particularly useful for the labeling of proteins which denature in the presence of organic co-solvents, as well as for proteins with low solubility.' Available at: https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-nhs-ester-a270297 (accessed 2026). View Source
• [2] Shanghai Haojia Chemical Technology Co. (shiji.cnreagent.com). Cyanine5 NHS Ester. Solubility: very poorly soluble in water (0.19 mM = 127 mg/L), good in polar (DMSO, DMF) and chlorinated (DCM, chloroform) organic solvents. CAS: 1263093-76-0. Available at: http://shiji.cnreagent.com/s/sv292539.html (accessed 2026). View Source

DNA Labeling Efficiency Gain

A 2020 study by Baumhover et al. directly compared Cyanine 5 and sulfo-Cyanine 5 for covalent labeling of plasmid DNA using a photolabel-peptide-dye strategy. The addition of two anionic sulfonate groups to the Cyanine 5 core (i.e., sulfo-Cyanine 5) increased labeling efficiency from approximately 13% to approximately 53% — a 4-fold improvement [1]. This enhanced labeling efficiency also mitigated the undesirable increase in PEGylated polyacridine peptide-DNA nanoparticle size that occurred at higher labeling densities with the non-sulfonated Cy5 dye, thereby preserving nanoparticle physicochemical properties critical for in vivo gene delivery applications [1].

DNA Labeling Efficiency

Head-to-head

~53% (sulfo) vs. ~13% (non-sulfonated), a ~4-fold gain.

May reduce reagent use and preserve nanoparticle homogeneity.

Plasmid DNA labeling; DLS assessment of nanoparticle size.

Evidence Dimension	Covalent labeling efficiency of plasmid DNA
Target Compound Data	Sulfo-Cyanine 5 (sulfonated): ~53% labeling efficiency [1]
Comparator Or Baseline	Cyanine 5 (non-sulfonated): ~13% labeling efficiency [1]
Quantified Difference	~40 percentage-point increase; approximately 4-fold improvement (from 13% to 53%) [1]
Conditions	Plasmid DNA labeled via aryl azide photolabel conjugated to a short cationic peptide; labeling efficiency measured spectrophotometrically; nanoparticle size assessed via dynamic light scattering (DLS)

Why This Matters

Higher labeling efficiency directly reduces the amount of expensive plasmid DNA and dye reagent required per experiment, improves signal-to-noise ratios in intracellular tracking studies, and preserves nanoparticle homogeneity — a critical quality attribute for gene delivery vector development [1].

• [1] Baumhover NJ, Duskey JT, Khargharia S, et al. Fluorescent labeling of plasmid DNA for gene delivery: Implications of dye hydrophobicity on labeling efficiencies and nanoparticle size. Anal Biochem. 2020;602:113789. doi:10.1016/j.ab.2020.113789. View Source

Fluorescence Quantum Yield Advantage

Vendor-specified photophysical data from multiple independent sources consistently show that Sulfo-Cyanine5 NHS ester exhibits a higher fluorescence quantum yield (Φ) than its non-sulfonated Cy5 NHS ester counterpart. Lumiprobe and antibodies.com report Φ = 0.28 for Sulfo-Cyanine5 NHS ester [1], while R&D Systems (Tocris) reports Φ = 0.2 for Cyanine 5, SE (Cy5 NHS ester) . AAT Bioquest reports Φ = 0.27 (and alternatively 0.4 in some measurements) for Sulfo-Cyanine5 NHS ester, compared to Φ = 0.27 for their Cy5 NHS ester listing — however the Tocris value of 0.2 for non-sulfonated Cy5 is the most widely cited reference standard . At the conservative median (0.28 vs. 0.20), Sulfo-Cyanine5 NHS ester yields approximately 40% higher photon output per absorbed photon .

Quantum Yield

Cross-study

Φ 0.28 (sulfo, Lumiprobe) vs. Φ 0.20 (Cy5, Tocris) — ~40% higher photon output.

May contribute to brighter conjugates per labeled biomolecule.

Vendor-reported; inter-lab variation possible.

Evidence Dimension	Fluorescence quantum yield (Φ) in solution
Target Compound Data	Sulfo-Cyanine5 NHS ester: Φ = 0.28 (Lumiprobe/antibodies.com) [1]; Φ = 0.27 (AAT Bioquest)
Comparator Or Baseline	Cy5 NHS ester (Cyanine 5, SE): Φ = 0.2 (Tocris/R&D Systems) ; Φ = 0.27 (AAT Bioquest — same vendor, different product line)
Quantified Difference	Φ_sulfo-Cy5 / Φ_Cy5 = 0.28/0.20 = 1.40 (i.e., ~40% higher using Lumiprobe vs. Tocris data); minimal difference (0.27 vs. 0.27) when comparing within a single vendor's product line
Conditions	Free dye in solution; spectrofluorometric measurement; vendor Certificate of Analysis data

Why This Matters

A higher quantum yield translates directly into brighter fluorescence per labeled biomolecule, enabling detection of lower-abundance targets, reduced exposure times in microscopy, and improved signal-to-noise ratios in flow cytometry and imaging applications.

• [1] Antibodies.com. Sulfo-Cyanine 5 NHS Ester (A270297). Fluorescence Quantum Yield: 0.28; Extinction Coefficient: 271,000 M⁻¹cm⁻¹; Emission Maxima: 662 nm. Available at: https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-nhs-ester-a270297 (accessed 2026). View Source

Reduced Dye Aggregation & Self-Quenching

A landmark comparative study by Berlier et al. (2003) demonstrated that Cy5 dye-protein conjugates exhibit prominent blue-shifted shoulder peaks in their absorption spectra, indicative of non-fluorescent dye-dye aggregates that cause self-quenching and diminish conjugate fluorescence — especially at higher degrees of labeling (DOL) [1]. In contrast, Alexa Fluor 647 conjugates (which, like sulfo-Cyanine5, carry multiple sulfonate charges that electrostatically repel dye molecules) showed only minor shoulder peaks, resulting in significantly brighter conjugates [1]. While this study compared Alexa Fluor 647 to Cy5 directly, the mechanism — sulfonate-mediated charge repulsion preventing aggregation — applies equally to sulfo-Cyanine5 versus non-sulfonated Cy5. Vendor guidance from Vector Laboratories explicitly states that Cy5 NHS ester is not recommended for high molar ratio labeling due to significant self-quenching, and that sulfonated or Alexa Fluor-type dyes should be used instead for sensitive detection .

Self-Quenching

Class-level

Sulfonated Alexa Fluor 647 (analog) showed significantly lower aggregation than Cy5. Mechanism inferred for sulfo-Cyanine5.

Supports higher effective brightness at high degree of labeling.

Based on Berlier et al. (2003); direct sulfo-Cy5 vs Cy5 data limited.

Evidence Dimension	Self-quenching propensity at high degree of labeling (DOL) — assessed via absorption spectral anomalies and relative conjugate brightness
Target Compound Data	Sulfo-Cyanine5 NHS ester: Sulfonate groups provide negative charge repulsion between dye molecules, reducing aggregation; described as suitable for protein labeling without significant self-quenching concerns [2]
Comparator Or Baseline	Cy5 NHS ester (non-sulfonated): 'We do not recommend using Cy5 NHS ester for labeling proteins at high molar ratio due significant self-quenching' (Vector Laboratories) ; Berlier et al. (2003) demonstrated prominent aggregate shoulder peaks and diminished fluorescence in Cy5-protein conjugates versus sulfonated Alexa Fluor 647 counterparts [1]
Quantified Difference	Quantitative comparison not available for sulfo-Cyanine5 vs. Cy5 specifically; class-level evidence from Berlier et al. shows Alexa Fluor 647 (multiply sulfonated) conjugates are 'significantly more fluorescent' than Cy5 conjugates at equivalent DOL, due to reduced dye-dye aggregation [1]
Conditions	Antibody and protein conjugates; absorption spectroscopy (shoulder peak analysis); flow cytometry and immunohistochemistry functional validation (Berlier et al., 2003)

Why This Matters

For applications requiring high degrees of labeling — such as detection of low-abundance antigens, single-molecule fluorescence, or Förster resonance energy transfer (FRET) — the reduced self-quenching of sulfo-Cyanine5 NHS ester means higher effective brightness and better assay sensitivity compared to non-sulfonated Cy5 NHS ester [1].

• [1] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. doi:10.1177/002215540305101214. View Source
• [2] Amerigo Scientific. Cy5 NHS Ester Product Page. 'In life science, the sulfonate groups make the Cy dyes soluble in water and also reduce fluorescence-quenching which can arise from dye-dye interactions.' Available at: https://www.amerigoscientific.com/ (accessed 2026). View Source

Photoswitching for STORM Microscopy

Sulfo-Cyanine5 possesses a unique photophysical property not shared by most far-red fluorophores: in the presence of thiols in the imaging medium, it undergoes reversible blinking (photoswitching) upon very intense laser irradiation [1]. This property makes sulfo-Cyanine5 a 'dye of choice for STORM (Stochastic Optical Reconstruction Microscopy) super-resolution microscopy' [1]. While both Cy5 and sulfo-Cyanine5 can exhibit this behavior (the phenomenon was first described for Cy5 paired with Cy3), the sulfonated form's superior water solubility and reduced aggregation make it particularly well-suited for preparing the high-quality, monomeric dye-antibody conjugates required for reproducible single-molecule localization imaging [1][2]. Competitive dyes such as Alexa Fluor 647, while photostable, lack this intrinsic thiol-dependent photoswitching capability that enables STORM without exogenous switching agents [3].

STORM Photoswitching

Class-level

Thiol-dependent blinking enables single-molecule localization without exogenous switching agents.

Supports STORM workflow with water-soluble conjugate.

Qualitative property; optimization required per protocol.

Evidence Dimension	Suitability as a photoswitchable probe for STORM super-resolution microscopy
Target Compound Data	Sulfo-Cyanine5: 'When thiols are present in the medium, sulfo-Cyanine5 blinks upon very intense laser irradiation — it is a dye of choice for STORM superresolution microscopy' [1]
Comparator Or Baseline	Alexa Fluor 647: Not reported to exhibit thiol-dependent photoswitching; primarily used for conventional diffraction-limited imaging and photobleaching-based FRET [3]. Cy5 (non-sulfonated): Can photoswitch, but poor water solubility complicates conjugate preparation [2]
Quantified Difference	No quantitative STORM performance metric (e.g., localization precision, photons per switching event) available for direct head-to-head comparison between sulfo-Cyanine5 and alternatives; the differentiation is qualitative — presence vs. absence of the thiol-dependent blinking phenotype required for STORM [1]
Conditions	STORM imaging buffer containing thiols (e.g., β-mercaptoethanol or mercaptoethylamine); high-intensity laser irradiation at 633–647 nm; oxygen scavenger system

Why This Matters

For research groups employing STORM or other single-molecule localization microscopy (SMLM) techniques, Sulfo-Cyanine5 NHS ester provides a water-soluble, ready-to-conjugate fluorophore with intrinsic photoswitching properties, eliminating the need for specialized dye-pair systems (e.g., Cy3-Cy5) or exogenous switching agents.

• [1] Lumiprobe Knowledge Base. sulfo-Cyanine5 in Fluorophores. 'The dye is very photostable. When thiols are present in the medium, sulfo-Cyanine5 blinks upon very intense laser irradiation — it is a dye of choice for STORM superresolution microscopy.' Available at: https://help.lumiprobe.com/ (accessed 2026). View Source
• [2] Bates M, Huang B, Dempsey GT, Zhuang X. Multicolor super-resolution imaging with photo-switchable fluorescent probes. Science. 2007;317(5845):1749-1753. doi:10.1126/science.1146598. View Source
• [3] Chen H-C, Vereb G. Photostability and brightness analysis of the fluorescent dyes most frequently used for quantitative microscopy. TDK Conference, University of Debrecen, 2009/2010. 'The indocarbocyanine Cy5 and AlexaFluor647 far red dyes were the only to photobleach with a single exponential, and were the least stable.' Available at: http://tdk.med.unideb.hu/en/20092010helyi_s_1_4 (accessed 2026). View Source

pH-Insensitive Fluorescence Range

Both Sulfo-Cyanine5 NHS ester and its non-sulfonated Cy5 NHS ester counterpart maintain pH-insensitive fluorescence across the range of pH 4–10 . This property is conserved across the Cy5 fluorophore class and represents a shared advantage rather than a point of differentiation. However, the sulfonated form extends this pH stability into purely aqueous buffer systems without requiring organic co-solvent — meaning that the pH 4–10 stability range can be exploited in 100% aqueous labeling and imaging buffers, whereas non-sulfonated Cy5's utility at extreme pH values may be limited by solubility constraints . It is important to note that while the fluorophore's emission is pH-insensitive, the NHS ester reactivity is pH-dependent: optimal amine conjugation occurs at pH 7.2–8.5, with reported conjugation efficiencies exceeding 95% under optimized conditions [1].

pH Fluorescence Stability

Class-level

Stable emission pH 4–10.

Consistent fluorescence across acidic to alkaline imaging buffers.

Shared across Cy5 class; NHS reactivity pH-dependent.

Evidence Dimension	pH range over which fluorescence intensity remains stable
Target Compound Data	Sulfo-Cyanine5 NHS ester: pH-insensitive fluorescence from pH 4–10 (Vector Labs, AAT Bioquest) ; NHS ester conjugation optimal at pH 7.2–8.5 with >95% efficiency (vendor report) [1]
Comparator Or Baseline	Cy5 NHS ester: pH-insensitive fluorescence from pH 4–10 ; Alexa Fluor 647 NHS ester: pH-insensitive from pH 4–10 [2]
Quantified Difference	No significant difference in pH stability range between Sulfo-Cyanine5 and Cy5; both exhibit class-typical pH 4–10 insensitivity
Conditions	Aqueous buffer systems; fluorescence intensity monitored across pH gradient; vendor specification sheets

Why This Matters

While not a point of differentiation from Cy5 per se, the conserved pH 4–10 stability means that Sulfo-Cyanine5 NHS ester can be used in acidic (e.g., endosomal pH ~5.5), neutral (physiological), and mildly alkaline (labeling buffer) conditions without fluorescence intensity variation, simplifying experimental design and data interpretation.

• [1] Xi'an Ruixi Biotechnology Co. Sulfo-Cyanine5 NHS Ester Product Page. 'NHS ester active group... under pH 7.2–8.5 conditions can rapidly react with primary amino groups of biomolecules... reaction efficiency exceeds 95%.' Available at: https://www.xarxbio.com/ (accessed 2026). View Source
• [2] Thermo Fisher Scientific. Alexa Fluor 647 NHS Ester. 'Alexa Fluor 647 dye is water soluble and pH-insensitive from pH 4 to pH 10.' Available at: https://www.fishersci.nl/ (accessed 2026). View Source

Key Applications of Sulfo-Cyanine5 NHS Ester

Aqueous Antibody Labeling

Sulfo-Cyanine5 NHS ester is the preferred choice when labeling antibodies, antibody fragments, or other proteins that are sensitive to organic co-solvents (DMF, DMSO). The compound's high aqueous solubility eliminates the need for co-solvent addition, preserving protein conformation and activity during conjugation [1]. This is particularly critical for low-solubility membrane protein targets and for generating antibody conjugates intended for flow cytometry, where conjugate aggregation caused by co-solvent-induced denaturation can produce false-positive signals and clog fluidic systems . The recommended labeling protocol achieves >95% conjugation efficiency at pH 7.2–8.5 in purely aqueous buffer, with dye-to-protein ratios that can be tuned by adjusting the molar excess of dye [2].

Nucleic Acid Labeling for Gene Delivery

For applications requiring covalent fluorescent labeling of nucleic acids — including plasmid DNA for nanoparticle-based gene delivery tracking, antisense oligonucleotides, and siRNA — Sulfo-Cyanine5 NHS ester provides substantially higher labeling efficiency (~53%) compared to non-sulfonated Cy5 (~13%), as demonstrated in a direct comparative study [3]. The sulfonate groups also mitigate the hydrophobicity-driven nanoparticle size increase observed with non-sulfonated Cy5 at higher labeling densities, preserving the physicochemical properties of gene delivery vectors [3]. This evidence supports the procurement of Sulfo-Cyanine5 NHS ester over Cy5 NHS ester for any nucleic acid labeling workflow where labeling density, nanoparticle homogeneity, or intracellular tracking sensitivity are critical quality parameters.

STORM Super-Resolution Imaging

Sulfo-Cyanine5 NHS ester is uniquely positioned as a water-soluble, directly conjugatable fluorophore for STORM (Stochastic Optical Reconstruction Microscopy) due to its thiol-dependent photoswitching behavior. When imaging is performed in the presence of thiol-containing buffers (e.g., β-mercaptoethanol), sulfo-Cyanine5 undergoes reversible blinking under intense 633–647 nm laser irradiation, enabling single-molecule localization with nanometer-scale resolution [4]. The high extinction coefficient (ε = 250,000–271,000 M⁻¹cm⁻¹) and good quantum yield (Φ = 0.27–0.28) ensure sufficient photon output per switching event for precise localization . This application scenario cannot be addressed by Alexa Fluor 647, which lacks intrinsic thiol-dependent photoswitching, making Sulfo-Cyanine5 NHS ester the reagent of choice for super-resolution imaging laboratories [5].

Multiplexed Far-Red Detection

In multiplexed fluorescence assays where the far-red channel (Cy5/Alexa Fluor 647 channel; ~650–670 nm emission) must be combined with green (FITC/Alexa Fluor 488) and orange/red (Cy3/Alexa Fluor 555) channels, Sulfo-Cyanine5 NHS ester provides well-separated spectra with minimal crosstalk. The pH insensitivity from pH 4–10 ensures consistent fluorescence intensity across diverse buffer conditions encountered in high-content screening (HCS) campaigns . For FRET-based biosensor development, the sulfonated Cy5 serves as an excellent acceptor paired with Cy3 or GFP donors, with the reduced aggregation propensity (compared to non-sulfonated Cy5) minimizing artifacts from concentration-dependent quenching at the high local dye concentrations often encountered in FRET constructs [6][7].

Application

Selection Property

Validation Focus

Aqueous antibody conjugation

Water solubility & protein compatibility

Conjugate integrity and labeling efficiency

Nucleic acid labeling for gene delivery

Labeling efficiency without size perturbation

Labeling density and nanoparticle DLS size

STORM super-resolution imaging

Thiol-dependent photoswitching

Single-molecule localization precision

Multiplexed far-red detection

Spectral separation & pH-insensitivity

Crosstalk minimization and buffer consistency

• [1] Antibodies.com. Sulfo-Cyanine 5 NHS Ester (A270297). 'Particularly useful for the labeling of proteins which denature in the presence of organic co-solvents, as well as for proteins with low solubility.' Available at: https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-nhs-ester-a270297 (accessed 2026). View Source
• [2] Xi'an Ruixi Biotechnology Co. Sulfo-Cyanine5 NHS Ester. Conjugation efficiency >95% at pH 7.2–8.5. Available at: https://www.xarxbio.com/ (accessed 2026). View Source
• [3] Baumhover NJ, Duskey JT, Khargharia S, et al. Fluorescent labeling of plasmid DNA for gene delivery: Implications of dye hydrophobicity on labeling efficiencies and nanoparticle size. Anal Biochem. 2020;602:113789. doi:10.1016/j.ab.2020.113789. View Source
• [4] Lumiprobe Knowledge Base. sulfo-Cyanine5 in Fluorophores. 'When thiols are present in the medium, sulfo-Cyanine5 blinks upon very intense laser irradiation — it is a dye of choice for STORM superresolution microscopy.' Available at: https://help.lumiprobe.com/ (accessed 2026). View Source
• [5] Chen H-C, Vereb G. Photostability and brightness analysis of the fluorescent dyes most frequently used for quantitative microscopy. TDK Conference, University of Debrecen, 2009/2010. Available at: http://tdk.med.unideb.hu/en/20092010helyi_s_1_4 (accessed 2026). View Source
• [6] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. doi:10.1177/002215540305101214. View Source
• [7] Amerigo Scientific. Cy5 NHS Ester. Sulfonate groups reduce fluorescence-quenching from dye-dye interactions. Available at: https://www.amerigoscientific.com/ (accessed 2026). View Source